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Get Quote

A Bifunctional Scaffold for Targeted Therapeutics
Executive Summary & Structural Logic
2-Chloro-7-fluoroquinazoline-4-acetic acid represents a high-value "lynchpin" intermediate

in medicinal chemistry. Unlike standard quinazolines used in EGFR inhibition (which typically

possess anilines at the 4-position), this molecule features a carbon-linked acetic acid moiety at

C4. This structural deviation transforms the quinazoline from a simple end-cap into a linear

linker scaffold, enabling the attachment of complex pharmacophores or degradation tags (e.g.,

for PROTACs).

The "Three-Point" Pharmacophore Strategy
C2-Chloro Handle (Electrophile): The 2-position chlorine is activated for Nucleophilic

Aromatic Substitution (

). It serves as the primary attachment point for solubility-enhancing amines or target-binding
anilines.
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C4-Acetic Acid Handle (Nucleophile/Coupler): The carboxylic acid side chain allows for

amide coupling, esterification, or reduction to an alcohol, facilitating the extension of the

molecule into solvent-exposed regions of a binding pocket.

C7-Fluoro Substituent (Modulator): The fluorine atom at C7 blocks metabolic hydroxylation (a

common clearance pathway for quinazolines) and electronically tunes the ring system,

increasing the electrophilicity at C2 without compromising stability.

Synthetic Architecture: The Malonate Displacement
Route
Direct chlorination of a 4-methylquinazoline is often non-selective. The most authoritative and

scalable route to CAS 1784613-73-5 utilizes the Malonate Displacement Method, starting from

the commercially available 2,4-dichloro-7-fluoroquinazoline.

Mechanism of Action
The synthesis relies on the differential electrophilicity of the C4 and C2 positions. The C4

position in quinazoline is significantly more electrophilic due to the additive inductive effects of

N1 and N3. A soft carbon nucleophile (diethyl malonate anion) will selectively displace the C4-

chloride at low temperatures, leaving the C2-chloride intact. Subsequent acid-mediated

hydrolysis and decarboxylation yield the target acetic acid.

Reaction Scheme (DOT Visualization)
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Figure 1: The synthetic pathway prioritizes regioselectivity at C4, preserving the C2-Cl handle

for late-stage diversification.

Detailed Experimental Protocol
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Safety Warning:Quinazoline halides are potent sensitizers and lachrymators. All operations

must be conducted in a fume hood. The C2-Cl group is susceptible to hydrolysis under basic

conditions; strict adherence to acidic workup in Step 2 is critical.

Step 1: Regioselective C4-Alkylation
Objective: Install the carbon framework at C4 without touching the C2-Cl.

Activation: In a flame-dried 3-neck flask under Argon, suspend Sodium Hydride (60%

dispersion, 1.1 eq) in anhydrous THF (10 mL/g). Cool to 0°C.

Nucleophile Formation: Add Diethyl Malonate (1.1 eq) dropwise over 30 minutes. Evolution

of

gas will be observed. Stir at 0°C for 30 min until the solution is clear (formation of sodium
diethyl malonate).

Addition: Dissolve 2,4-Dichloro-7-fluoroquinazoline (1.0 eq) in anhydrous THF. Add this

solution dropwise to the malonate anion mixture at 0°C.

Critical Control Point: Maintain temperature < 5°C to prevent bis-alkylation or C2 attack.

Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 3-5 hours.

Monitor by TLC (Hexane:EtOAc 4:1). The starting material spot (

) should disappear, replaced by a lower

spot.

Workup: Quench with saturated

. Extract with EtOAc (3x). Wash combined organics with brine, dry over

, and concentrate. The crude oil (Intermediate A) is used directly to prevent decarboxylation
during purification.

Step 2: Hydrolysis & Decarboxylation
Objective: Convert the diester to the mono-acetic acid while preserving the C2-Cl and C7-F.
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Solubilization: Dissolve the crude Intermediate A in a mixture of Acetic Acid (glacial) and 6N

HCl (1:1 v/v).

Decarboxylation: Heat the mixture to reflux (approx. 100°C) for 2–4 hours.

Mechanism: The acid hydrolyzes the esters to gem-dicarboxylic acids, which

spontaneously decarboxylate at high temperatures.

Note: Avoid basic hydrolysis (NaOH/LiOH), as the hydroxide ion is hard enough to

displace the C2-Cl to form the 2-hydroxyquinazoline (inactive byproduct).

Isolation: Cool the reaction mixture to RT. Pour onto crushed ice. The target acid, 2-Chloro-
7-fluoroquinazoline-4-acetic acid, typically precipitates as an off-white solid.

Purification: Filter the solid. Wash with cold water and minimal cold ether. Recrystallize from

Ethanol/Water if purity is <95%.

Reactivity Profile & Applications
This scaffold is defined by its orthogonal reactivity. The following diagram illustrates how to

selectively engage each "handle" of the molecule.

Orthogonal Functionalization Map (DOT Visualization)
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Figure 2: The scaffold allows for sequential functionalization. Path A (Amide coupling) is

typically performed first to avoid side reactions at the acidic center during the harsher

conditions of Path B.

Key Application: Kinase Inhibitor Design
In the context of EGFR or VEGFR inhibition, the C4-acetic acid moiety mimics the binding

mode of specific ATP-competitive inhibitors but adds a "linker" capability.

Protocol: React the C4-acetic acid with a piperazine or morpholine derivative (using

HATU/DIPEA) to establish a solvent-exposed tail.

Follow-up: Perform

at C2 with a 3-chloro-4-fluoroaniline (or similar) to establish the hinge-binding motif.

Analytical Characterization
To validate the synthesis of CAS 1784613-73-5, the following data profile is expected:
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Analytical Method Expected Signal / Characteristic

1H NMR (DMSO-d6)

δ 12.5 (br s, 1H, -COOH), δ 8.2 (d, 1H, H5), δ

7.8 (dd, 1H, H8), δ 7.6 (m, 1H, H6), δ 4.1 (s, 2H,

-CH2-COOH).

LC-MS (ESI+)
m/z = 241/243 [M+H]+ (Characteristic 3:1

Chlorine isotope pattern).

Appearance Off-white to pale yellow crystalline solid.

Solubility
Soluble in DMSO, DMF, MeOH. Sparingly

soluble in water (unless basified).

References
The protocols and mechanistic insights detailed above are synthesized from foundational

methodologies in quinazoline chemistry and specific precedents for 4-alkylquinazoline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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